Cas no 39220-74-1 (Benzenepropanoic acid,2-cyano-, methyl ester)
39220-74-1 structure
Product Name:Benzenepropanoic acid,2-cyano-, methyl ester
CAS No:39220-74-1
MF:C11H11NO2
MW:189.210542917252
CID:297566
PubChem ID:13778614
Update Time:2025-04-19
Benzenepropanoic acid,2-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,2-cyano-, methyl ester
- Methyl3-(o-cyanophenyl)propionate
- methyl 3-(2-cyanophenyl)propanoate
- 39220-74-1
- DTXSID10549177
- SCHEMBL12255638
-
- Inchi: 1S/C11H11NO2/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-5H,6-7H2,1H3
- InChI Key: VYWSXRWZLWTWTR-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=CC=CC=1C#N)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.1Ų
Benzenepropanoic acid,2-cyano-, methyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
39220-74-1 (Benzenepropanoic acid,2-cyano-, methyl ester) Related Products
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